Disodium arsenate Disodium arsenate Disodium hydrogenarsenate is an inorganic sodium salt composed from sodium cations and arsenate dianions in a 2:1 ratio. It has a role as a poison. It contains an arsenate(2-).
Brand Name: Vulcanchem
CAS No.: 7778-43-0
VCID: VC21223299
InChI: InChI=1S/AsH3O4.2Na/c2-1(3,4)5;;/h(H3,2,3,4,5);;/q;2*+1/p-2
SMILES: O[As](=O)([O-])[O-].[Na+].[Na+]
Molecular Formula: AsHNa2O4
HNa2AsO4
Na2HAsO4
AsHNa2O4
Molecular Weight: 185.907 g/mol

Disodium arsenate

CAS No.: 7778-43-0

Cat. No.: VC21223299

Molecular Formula: AsHNa2O4
HNa2AsO4
Na2HAsO4
AsHNa2O4

Molecular Weight: 185.907 g/mol

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Disodium arsenate - 7778-43-0

Specification

Description Disodium hydrogenarsenate is an inorganic sodium salt composed from sodium cations and arsenate dianions in a 2:1 ratio. It has a role as a poison. It contains an arsenate(2-).
CAS No. 7778-43-0
Molecular Formula AsHNa2O4
HNa2AsO4
Na2HAsO4
AsHNa2O4
Molecular Weight 185.907 g/mol
IUPAC Name disodium;hydrogen arsorate
Standard InChI InChI=1S/AsH3O4.2Na/c2-1(3,4)5;;/h(H3,2,3,4,5);;/q;2*+1/p-2
Standard InChI Key IHZDYHDJAVUIBH-UHFFFAOYSA-L
SMILES O[As](=O)([O-])[O-].[Na+].[Na+]
Canonical SMILES [H+].[O-][As](=O)([O-])[O-].[Na+].[Na+]
Colorform Powder
Clear colorless crystals
Melting Point 57 °C when rapidly heated

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